3-chloro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-methylbenzenesulfonamide
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Description
3-chloro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H18ClNO4S and its molecular weight is 343.82. The purity is usually 95%.
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Scientific Research Applications
DNA Interaction and Anticancer Activity
- Research on mixed-ligand copper(II)-sulfonamide complexes, which include similar sulfonamide derivatives, has shown their potential in DNA binding and cleavage, indicating their relevance in genotoxicity and anticancer activity. These compounds demonstrated considerable antiproliferative activity in cellular models, including yeast and human tumor cells (González-Álvarez et al., 2013).
Chlorinating Reagent in Organic Synthesis
- A structurally simple and reactive chlorinating reagent, "N-chloro-N-methoxybenzenesulfonamide," has been developed. It has been used to chlorinate various organic compounds like 1,3-diketones, phenols, and aromatic amines, obtaining chlorinated products in good to high yields. This indicates the potential use of similar sulfonamide compounds in organic synthesis (Pu et al., 2016).
Crystal Structure Analysis
- The crystal structure of compounds with similar benzenesulfonamide derivatives has been determined, focusing on intermolecular interactions like C-H...O, C-H...π, and C-H...Cl. These studies provide valuable insights into the molecular structure and potential applications in material science (Bats et al., 2001).
Reactions in Organic Chemistry
- The reaction of methyl 4-aryl-2,4-dioxobut-2-enoates with 4-aminobenzenesulfonamide leading to specific but-2-enoates and their further reaction with ninhydrin indicates the utility of similar sulfonamide compounds in creating complex organic structures (Gein et al., 2017).
Herbicide Transport Analysis
- Chlorsulfuron, a compound structurally related to the sulfonamide , has been studied for its transport characteristics in soil. This research provides insights into the environmental impact and behavior of sulfonamide-based herbicides (Veeh et al., 1994).
Antimicrobial Activity
- Research on novel benzenesulfonamides, including 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide, has shown significant antimicrobial activity against various bacterial and fungal strains. This suggests potential applications of similar compounds in antimicrobial treatments (Vanparia et al., 2010).
Properties
IUPAC Name |
3-chloro-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO4S/c1-11-13(16)6-3-7-14(11)22(19,20)17-10-15(2,18)9-12-5-4-8-21-12/h3-8,17-18H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTXHOUAERBIKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCC(C)(CC2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.